Cas no 76360-44-6 (3-Thiophenecarboxylic acid, 2-iodo-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-iodo-, methyl ester
• CAS No: 76360-44-6
• MF: C₆H₅IO₂S
• MW: 268.072172880173
• CID: 1779287
• PubChem ID: 18980631
• Update Time: 2025-04-21

3-Thiophenecarboxylic acid, 2-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-iodo-, methyl ester
• methyl 2-iodothiophene-3-carboxylate
• DTXSID50597076
• 76360-44-6
• methyl2-iodothiophene-3-carboxylate
• SCHEMBL4016696

• Inchi： 1S/C6H5IO2S/c1-9-6(8)4-2-3-10-5(4)7/h2-3H,1H3
• InChI Key： LLMOWPNUVFHLEP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=CS1

Computed Properties

• Exact Mass: 267.90505
• Monoisotopic Mass: 267.90550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3